Cas no 13748-14-6 (2-Propylazepane)

2-Propylazepane structure
2-Propylazepane structure
Product Name:2-Propylazepane
CAS No:13748-14-6
MF:C9H19N
MW:141.2538626194
CID:119891
PubChem ID:3556725
Update Time:2025-04-18

2-Propylazepane Chemical and Physical Properties

Names and Identifiers

    • 2-Propylazepane
    • 1H-Azepine,hexahydro-2-propyl-
    • 2-PROPYLHEXAHYDROAZEPINE
    • 2-propylazacycloheptane
    • 1H-Azepine, hexahydro-2-propyl-
    • 13748-14-6
    • AKOS005638640
    • DTXSID70393613
    • 2-propyl-azepane
    • Inchi: 1S/C9H19N/c1-2-6-9-7-4-3-5-8-10-9/h9-10H,2-8H2,1H3
    • InChI Key: JTPMDWPBRFXVQO-UHFFFAOYSA-N
    • SMILES: N1CCCCCC1CCC

Computed Properties

  • Exact Mass: 141.15187
  • Monoisotopic Mass: 141.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 80.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03

2-Propylazepane Pricemore >>

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